5-Bromo-2-hydroxybenzaldehyde {4-(4-morpholinyl)-6-[3-(trifluoromethyl)anilino]-1,3,5-triazin-2-yl}hydrazone

• Molecular Formula: C21H19BrF3N7O2
• Molecular Weight: 538.3 g/mol
• IUPAC Name: 4-bromo-2-[(E)-[[4-morpholin-4-yl-6-[3-(trifluoromethyl)anilino]-1,3,5-triazin-2-yl]hydrazinylidene]methyl]phenol
• InChI: InChI=1S/C21H19BrF3N7O2/c22-15-4-5-17(33)13(10-15)12-26-31-19-28-18(29-20(30-19)32-6-8-34-9-7-32)27-16-3-1-2-14(11-16)21(23,24)25/h1-5,10-12,33H,6-9H2,(H2,27,28,29,30,31)/b26-12+
• InChI Key: LRIQWLVIAXSEJO-RPPGKUMJSA-N
• Isomeric SMILES: C1COCCN1C2=NC(=NC(=N2)N/N=C/C3=C(C=CC(=C3)Br)O)NC4=CC=CC(=C4)C(F)(F)F
• Canonical SMILES: C1COCCN1C2=NC(=NC(=N2)NN=CC3=C(C=CC(=C3)Br)O)NC4=CC=CC(=C4)C(F)(F)F

Description

5-Bromo-2-hydroxybenzaldehyde {4-(4-morpholinyl)-6-[3-(trifluoromethyl)anilino]-1,3,5-triazin-2-yl}hydrazone is a complex organic compound that has garnered interest in various fields of scientific research This compound is characterized by its unique structure, which includes a brominated hydroxybenzaldehyde moiety and a triazinyl hydrazone group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-2-hydroxybenzaldehyde {4-(4-morpholinyl)-6-[3-(trifluoromethyl)anilino]-1,3,5-triazin-2-yl}hydrazone typically involves multiple steps. One common approach begins with the preparation of 5-Bromo-2-hydroxybenzaldehyde, which can be synthesized by bromination of 2-hydroxybenzaldehyde. The subsequent step involves the formation of the hydrazone derivative by reacting 5-Bromo-2-hydroxybenzaldehyde with 4-(4-morpholinyl)-6-[3-(trifluoromethyl)anilino]-1,3,5-triazine-2-hydrazine under controlled conditions .

Industrial Production Methods

While specific industrial production methods for this compound are not extensively documented, the general principles of large-scale organic synthesis apply. These include optimizing reaction conditions for yield and purity, employing efficient purification techniques, and ensuring compliance with safety and environmental regulations.

Chemical Reactions Analysis

Types of Reactions

5-Bromo-2-hydroxybenzaldehyde {4-(4-morpholinyl)-6-[3-(trifluoromethyl)anilino]-1,3,5-triazin-2-yl}hydrazone can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form corresponding quinones.

Reduction: The hydrazone moiety can be reduced to form hydrazines.

Substitution: The bromine atom can be substituted with other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles like amines and thiols. Reaction conditions typically involve controlled temperatures, solvents like ethanol or dichloromethane, and catalysts to enhance reaction rates.

Major Products

The major products formed from these reactions depend on the specific reaction type. For example, oxidation may yield quinones, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

5-Bromo-2-hydroxybenzaldehyde {4-(4-morpholinyl)-6-[3-(trifluoromethyl)anilino]-1,3,5-triazin-2-yl}hydrazone has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or a ligand for biological receptors.

Medicine: Explored for its potential therapeutic properties, including anticancer and antimicrobial activities.

Industry: Utilized in the development of advanced materials with specific chemical properties.

Mechanism of Action

The mechanism of action of 5-Bromo-2-hydroxybenzaldehyde {4-(4-morpholinyl)-6-[3-(trifluoromethyl)anilino]-1,3,5-triazin-2-yl}hydrazone involves its interaction with molecular targets such as enzymes or receptors. The compound’s hydrazone moiety can form stable complexes with metal ions, potentially inhibiting enzyme activity. Additionally, the triazinyl group may interact with biological macromolecules, disrupting their normal function and leading to therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

5-Chloro-2-hydroxybenzaldehyde: Similar structure but with a chlorine atom instead of bromine.

5-Fluoro-2-hydroxybenzaldehyde: Contains a fluorine atom, offering different reactivity.

2-Hydroxy-3-methoxybenzaldehyde: Features a methoxy group, altering its chemical properties.

Uniqueness

5-Bromo-2-hydroxybenzaldehyde {4-(4-morpholinyl)-6-[3-(trifluoromethyl)anilino]-1,3,5-triazin-2-yl}hydrazone is unique due to its combination of brominated hydroxybenzaldehyde and triazinyl hydrazone groups.